2-Acetamido-2-[2-(trifluoromethoxy)phenyl]acetic acid

• IUPAC Name: 2-acetamido-2-[2-(trifluoromethoxy)phenyl]acetic acid
• InChI: InChI=1S/C11H10F3NO4/c1-6(16)15-9(10(17)18)7-4-2-3-5-8(7)19-11(12,13)14/h2-5,9H,1H3,(H,15,16)(H,17,18)
• InChI Key: QHUGWCVYDRDNGF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C1=CC=CC=C1OC(F)(F)F)C(=O)O
• Molecular Formula: C11H10F3NO4
• Molecular Weight: 277.20 g/mol

Description

2-Acetamido-2-[2-(trifluoromethoxy)phenyl]acetic acid, also known as TFAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of the nonsteroidal anti-inflammatory drug (NSAID) flurbiprofen, and it has been found to possess unique biochemical and physiological properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-Acetamido-2-[2-(trifluoromethoxy)phenyl]acetic acid involves the inhibition of COX-2, which leads to a decrease in the production of inflammatory prostaglandins. This inhibition occurs through the binding of this compound to the active site of the COX-2 enzyme, which prevents the enzyme from catalyzing the conversion of arachidonic acid to prostaglandins. This results in a reduction in inflammation and pain, as well as a decrease in the risk of cancer development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and multifaceted, and they depend on a variety of factors such as dose, duration of exposure, and route of administration. Some of the key effects of this compound include the reduction of inflammation and pain, the inhibition of cancer cell growth and proliferation, and the modulation of immune system function. These effects have been extensively studied in both in vitro and in vivo models, and they represent important areas of research for the development of new therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Acetamido-2-[2-(trifluoromethoxy)phenyl]acetic acid for lab experiments is its potent inhibition of COX-2, which makes it a valuable tool for studying the mechanisms of inflammation and pain. Additionally, this compound has been found to be relatively safe and well-tolerated in animal studies, which makes it a useful compound for exploring new therapeutic avenues. However, there are also some limitations to the use of this compound in lab experiments, including its potential toxicity at high doses and its limited solubility in aqueous solutions. These factors must be taken into account when designing experiments using this compound.

Future Directions

There are many potential future directions for research involving 2-Acetamido-2-[2-(trifluoromethoxy)phenyl]acetic acid, including the development of new anti-inflammatory and analgesic drugs based on its structure and mechanism of action. Additionally, this compound may be useful in the development of new cancer therapies, as it has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Other potential areas of research include the modulation of immune system function, the exploration of new delivery methods for this compound, and the investigation of its potential interactions with other drugs and compounds. Overall, this compound represents a valuable tool for scientific research, and it is likely to continue to be an important area of investigation in the years to come.

Synthesis Methods

The synthesis of 2-Acetamido-2-[2-(trifluoromethoxy)phenyl]acetic acid can be achieved through several different methods, including the reaction of flurbiprofen with trifluoromethoxyphenylacetic anhydride or the reaction of flurbiprofen with trifluoromethoxyphenylacetic acid in the presence of a dehydrating agent such as thionyl chloride. These methods have been extensively studied and optimized for yield and purity, and they represent reliable ways to produce this compound for research purposes.

Scientific Research Applications

2-Acetamido-2-[2-(trifluoromethoxy)phenyl]acetic acid has been used in a variety of scientific research applications, including studies of inflammation, pain, and cancer. In particular, this compound has been found to be a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory prostaglandins. This makes this compound a valuable tool for studying the mechanisms of inflammation and pain, as well as for developing new anti-inflammatory and analgesic drugs.